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Compound of Interest

Compound Name: 7-Methoxyflavonol

Cat. No.: B191847 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical compounds are paramount to ensuring a secure laboratory environment.

This guide provides a comprehensive overview of the proper disposal procedures for 7-
Methoxyflavonol, drawing upon general chemical waste management principles and data

from the closely related compound, 7-Methoxyflavone.

Note: A specific Safety Data Sheet (SDS) for 7-Methoxyflavonol was not located. The

following procedures are based on best practices for chemical disposal and information

available for the analogue, 7-Methoxyflavone, which is not classified as a hazardous

substance.[1][2] However, it is imperative to handle 7-Methoxyflavonol with care and to

consult the supplier-specific SDS if available.

Immediate Safety and Handling Precautions
Before beginning any disposal process, ensure that appropriate Personal Protective Equipment

(PPE) is worn. This includes, but is not limited to, safety glasses or goggles, a laboratory coat,

and chemical-resistant gloves.[3] All handling of 7-Methoxyflavonol, particularly in solid,

powdered form, should be conducted in a well-ventilated area or a chemical fume hood to

avoid dust formation and inhalation.[4]

Step-by-Step Disposal Protocol
The disposal of 7-Methoxyflavonol, like any laboratory chemical, must adhere to institutional

and regulatory guidelines. The following steps provide a general framework for its proper

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b191847?utm_src=pdf-interest
https://www.benchchem.com/product/b191847?utm_src=pdf-body
https://www.benchchem.com/product/b191847?utm_src=pdf-body
https://www.benchchem.com/product/b191847?utm_src=pdf-body
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAB24850&PLANT=d__ALF
https://www.fishersci.com/store/msds?partNumber=AAB24850&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b191847?utm_src=pdf-body
https://www.biosynth.com/Files/MSDS/FF/09/MSDS_FF09317_5000_EN.pdf
https://www.benchchem.com/product/b191847?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/7-Methoxyflavone
https://www.benchchem.com/product/b191847?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b191847?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


disposal:

Waste Identification and Classification:

Treat all chemical waste, including 7-Methoxyflavonol, as potentially hazardous unless

confirmed otherwise by a specific SDS.

Do not mix 7-Methoxyflavonol waste with other chemical waste streams unless their

compatibility is known.

Containerization:

Use a dedicated, properly labeled waste container for 7-Methoxyflavonol waste.

The container should be in good condition, compatible with the chemical, and have a

secure lid to prevent leaks or spills.

Labeling:

Clearly label the waste container with "Hazardous Waste" (or as required by your

institution), the full chemical name "7-Methoxyflavonol," and the approximate quantity.

Include the date of waste generation and the name of the principal investigator or

laboratory contact.

Storage:

Store the waste container in a designated, secondary containment area that is segregated

from incompatible chemicals.

Keep the container closed at all times, except when adding waste.

Disposal Request:

Contact your institution's Environmental Health and Safety (EHS) office to arrange for the

pickup and disposal of the chemical waste.

Do not dispose of 7-Methoxyflavonol down the drain or in the regular trash.
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Quantitative Data Summary
While specific quantitative hazard data for 7-Methoxyflavonol is not readily available, the table

below presents relevant physical and chemical properties for the related compound, 7-

Methoxyflavone. This information is useful for understanding its general characteristics.

Property Value for 7-Methoxyflavone

Molecular Formula C₁₆H₁₂O₃

Molecular Weight 252.26 g/mol [4]

Appearance White to cream solid[1][4]

Melting Point 108 - 112 °C[4]

Experimental Protocols Cited
The disposal procedures outlined above are based on standard laboratory chemical waste

management protocols. For detailed experimental use and handling, researchers should

always refer to the specific Safety Data Sheet (SDS) provided by the chemical manufacturer. In

the absence of a specific SDS for 7-Methoxyflavonol, the procedures for handling non-

hazardous solid chemicals should be followed as a minimum precaution.

Disposal Decision Pathway
The following diagram illustrates the logical workflow for the proper disposal of 7-
Methoxyflavonol.
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Start: Have 7-Methoxyflavonol Waste

Consult 7-Methoxyflavonol SDS

Is it classified as hazardous?

Follow institutional guidelines for non-hazardous chemical waste

No

Treat as Hazardous Waste

Yes / Unknown

End: Proper Disposal

Use a dedicated, labeled, and sealed waste container

Store in a designated secondary containment area

Contact Environmental Health & Safety for pickup

Click to download full resolution via product page

Caption: Logical workflow for the disposal of 7-Methoxyflavonol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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